Cas no 88336-60-1 (1H,2H,2aH,3H,4H,8bH-cyclobutaanaphthalen-2-one)

• Product Name: 1H,2H,2aH,3H,4H,8bH-cyclobutaanaphthalen-2-one
• CAS No: 88336-60-1
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• MDL: MFCD24104337
• CID: 636698
• PubChem ID: 12789091
• Update Time: 2025-09-27

1H,2H,2aH,3H,4H,8bH-cyclobutaanaphthalen-2-one Chemical and Physical Properties

Names and Identifiers

• Cyclobuta[a]naphthalen-2(1H)-one, 2a,3,4,8b-tetrahydro-
• 2a,3,4,8b-tetrahydro-1H-cyclobuta[a]naphthalen-2-one
• 1H,2H,2aH,3H,4H,8bH-cyclobutaanaphthalen-2-one
• EN300-300996
• rac-(2aR,8bR)-1H,2H,2aH,3H,4H,8bH-cyclobuta[a]naphthalen-2-one, cis
• AKOS019999509
• DTXSID10509892
• 1H,2H,2AH,3H,4H,8BH-CYCLOBUTA[A]NAPHTHALEN-2-ONE
• 88336-60-1
• 2a,3,4,8b-Tetrahydrocyclobuta[a]naphthalen-2(1H)-one

• MDL： MFCD24104337
• Inchi： 1S/C12H12O/c13-12-7-11-9-4-2-1-3-8(9)5-6-10(11)12/h1-4,10-11H,5-7H2
• InChI Key： BYKZLZZQKCGXSW-UHFFFAOYSA-N
• SMILES： O=C1CC2C3C=CC=CC=3CCC21

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų